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molecular formula C8H8FNO3 B8424530 1-(4-Fluorophenyl)-2-nitroethanol

1-(4-Fluorophenyl)-2-nitroethanol

Cat. No. B8424530
M. Wt: 185.15 g/mol
InChI Key: VHQOMTRRZXGIFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06686505B2

Procedure details

A 50 ml Schlenk flask was charged with 1.831 g (10.0 mmol) of 1-(4-fluorophenyl)-2-nitroethanone, 3.35 ml (24.0 mmol) of triethylamine, 2.26 ml (60.0 mmol) of formic acid, 10 ml of dimethylformamide (DMF), and 31.8 mg (0.05 mmol, S/C=200) of RuCl[(S,S)-Tsdpen](p-cymene) under an atmosphere of argon, and stirring was carried out at 30° C. for 16 hours. The reaction solution was poured into water and extracted with ether, and the organic layer was washed with saturated brine and then dried with anhydrous sodium sulfate. After removing the drying agent, the solvent was distilled off, and the oil so obtained was purified by silica gel column chromatography (eluant; n-hexane:ethyl acetate=9:1) to give 1.48 g of optically active 1-(4-fluorophenyl)-2-nitroethanol. 1H-NMR supported it was the target product, and the yield was 80%.
Name
1-(4-fluorophenyl)-2-nitroethanone
Quantity
1.831 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
3.35 mL
Type
reactant
Reaction Step One
Name
formic acid
Quantity
2.26 mL
Type
reactant
Reaction Step One
Name
dimethylformamide
Quantity
10 mL
Type
reactant
Reaction Step One
Name
RuCl[(S,S)-Tsdpen](p-cymene)
Quantity
31.8 mg
Type
catalyst
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
1-(4-fluorophenyl)-2-nitroethanol
Yield
80%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8](=[O:13])[CH2:9][N+:10]([O-:12])=[O:11])=[CH:4][CH:3]=1.C(N(CC)CC)C.C(O)=O.CN(C)C=O>CC1C=CC(C(C)C)=CC=1.CC1C=CC(S([N-][C@H]([C@@H](N)C2C=CC=CC=2)C2C=CC=CC=2)(=O)=O)=CC=1.[Cl-].[Ru+2].O>[F:1][C:2]1[CH:7]=[CH:6][C:5]([CH:8]([OH:13])[CH2:9][N+:10]([O-:12])=[O:11])=[CH:4][CH:3]=1 |f:4.5.6.7|

Inputs

Step One
Name
1-(4-fluorophenyl)-2-nitroethanone
Quantity
1.831 g
Type
reactant
Smiles
FC1=CC=C(C=C1)C(C[N+](=O)[O-])=O
Name
triethylamine
Quantity
3.35 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
formic acid
Quantity
2.26 mL
Type
reactant
Smiles
C(=O)O
Name
dimethylformamide
Quantity
10 mL
Type
reactant
Smiles
CN(C=O)C
Name
RuCl[(S,S)-Tsdpen](p-cymene)
Quantity
31.8 mg
Type
catalyst
Smiles
CC1=CC=C(C=C1)C(C)C.CC1=CC=C(C=C1)S(=O)(=O)[N-][C@@H](C2=CC=CC=C2)[C@H](C3=CC=CC=C3)N.[Cl-].[Ru+2]
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with ether
WASH
Type
WASH
Details
the organic layer was washed with saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
After removing the drying agent
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off
CUSTOM
Type
CUSTOM
Details
the oil so obtained
CUSTOM
Type
CUSTOM
Details
was purified by silica gel column chromatography (eluant; n-hexane:ethyl acetate=9:1)

Outcomes

Product
Details
Reaction Time
 16 h
Name
1-(4-fluorophenyl)-2-nitroethanol
Type
product
Smiles
FC1=CC=C(C=C1)C(C[N+](=O)[O-])O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 80%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.